Cas no 866472-75-5 (1H-PYRAZOLE-3-BUTANOIC ACID, 4,5-DIHYDRO-1-METHYL-5-OXO-, ETHYL ESTER)

• Product Name: 1H-PYRAZOLE-3-BUTANOIC ACID, 4,5-DIHYDRO-1-METHYL-5-OXO-, ETHYL ESTER
• CAS No: 866472-75-5
• MF: C₁₀H₁₆N₂O₃
• MW: 212.245642662048
• CID: 3232366
• PubChem ID: 86075636
• Update Time: 2025-04-21

1H-PYRAZOLE-3-BUTANOIC ACID, 4,5-DIHYDRO-1-METHYL-5-OXO-, ETHYL ESTER Chemical and Physical Properties

Names and Identifiers

• 1H-PYRAZOLE-3-BUTANOIC ACID, 4,5-DIHYDRO-1-METHYL-5-OXO-, ETHYL ESTER
• DTXSID101202254
• Ethyl 4,5-dihydro-1-methyl-5-oxo-1H-pyrazole-3-butanoate
• 866472-75-5

• Inchi： 1S/C10H16N2O3/c1-3-15-10(14)6-4-5-8-7-9(13)12(2)11-8/h3-7H2,1-2H3
• InChI Key： KLEJEFDQMBIPPC-UHFFFAOYSA-N
• SMILES： O(CC)C(CCCC1CC(N(C)N=1)=O)=O

Computed Properties

• Exact Mass: 212.11609238Da
• Monoisotopic Mass: 212.11609238Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 59Ų